![molecular formula C17H24O5 B1283255 Ethyl 4-(4-acetyl-3-hydroxy-2-propylphenoxy)butanoate CAS No. 88420-31-9](/img/structure/B1283255.png)
Ethyl 4-(4-acetyl-3-hydroxy-2-propylphenoxy)butanoate
Overview
Description
Ethyl 4-(4-acetyl-3-hydroxy-2-propylphenoxy)butanoate is a chemical compound with the linear formula C23H28O6 . It belongs to the class of organic compounds known as alkyl-phenylketones, which are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group . This compound is an intermediate in the synthesis of Tipelukast-d6, a novel oral anti-inflammatory agent .
Molecular Structure Analysis
The molecular structure of this compound is characterized by its linear formula C23H28O6 . Further details about its molecular structure, such as bond lengths and angles, would require more specific information or computational chemistry analysis.Chemical Reactions Analysis
While specific chemical reactions involving this compound are not provided in the search results, it’s important to note that esters like this compound typically undergo reactions such as hydrolysis . Hydrolysis, literally “splitting with water,” is a reaction where the ester bond is broken by water in the presence of a catalyst, producing an alcohol and a carboxylic acid or its salt .Scientific Research Applications
Antibacterial Activity : A study by Mulwad, Pawar, and Chaskar (2008) explores the synthesis of tetrazole derivatives, including compounds related to Ethyl 4-(4-acetyl-3-hydroxy-2-propylphenoxy)butanoate. These compounds exhibited significant antibacterial activities, indicating potential applications in developing new antibacterial agents (Mulwad, Pawar, & Chaskar, 2008).
Synthesis for Drug Development : The synthesis of various compounds, including those structurally related to this compound, has been explored for their potential in drug development. For instance, Zhang (2005) describes the fabrication of 4-Phenyl-2-Butanone, a precursor in synthesizing medicines for inflammation reduction (Zhang, 2005).
Marine Fungus Research : Research by Sun et al. (2009) on marine fungus Trichoderma atroviride G20-12 led to the isolation of compounds structurally similar to this compound. These studies help understand marine biodiversity and potential pharmacological applications (Sun et al., 2009).
Building Blocks for Cholesterol-Lowering Drugs : Ethyl (S)-4-chloro-3-hydroxy butanoate, a related compound, has been studied as a building block for synthesizing hypercholesterolemia drugs. Jung et al. (2010) focused on using Saccharomyces cerevisiae reductase for asymmetric synthesis, indicating the compound's significance in developing cholesterol-lowering medications (Jung et al., 2010).
Antioxidant Properties : Zhang et al. (2009) isolated various phenolic compounds from walnut kernels, demonstrating significant antioxidant activities. These findings suggest potential health benefits of similar compounds, including this compound, due to their antioxidant properties (Zhang et al., 2009).
Properties
IUPAC Name |
ethyl 4-(4-acetyl-3-hydroxy-2-propylphenoxy)butanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24O5/c1-4-7-14-15(10-9-13(12(3)18)17(14)20)22-11-6-8-16(19)21-5-2/h9-10,20H,4-8,11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTLRCWBKCYZCKY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(C=CC(=C1O)C(=O)C)OCCCC(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50559018 | |
Record name | Ethyl 4-(4-acetyl-3-hydroxy-2-propylphenoxy)butanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50559018 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
88420-31-9 | |
Record name | Ethyl 4-(4-acetyl-3-hydroxy-2-propylphenoxy)butanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50559018 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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